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Compound of Interest

Compound Name: NCD38

Cat. No.: B609494

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential data for the preparation and
use of the novel Lysine-specific demethylase 1 (LSD1) inhibitor, NCD38, solubilized in dimethyl
sulfoxide (DMSO). The following information is intended to guide researchers in accurately
preparing NCD38 for in vitro studies.

Introduction

NCD38 is a selective inhibitor of Lysine-specific demethylase 1 (LSD1), an enzyme that plays a
crucial role in epigenetic regulation by demethylating histone H3 on lysines 4 and 9 (H3K4 and
H3K9).[1][2] Dysregulation of LSD1 activity has been implicated in various cancers, including
acute myeloid leukemia (AML) and myelodysplastic syndromes (MDS).[3][4] NCD38 has been
shown to inhibit the growth of leukemia cells and induce myeloid differentiation programs by
derepressing super-enhancers of key hematopoietic regulators.[3][5] Due to its hydrophobic
nature, NCD38 is typically dissolved in DMSO for use in cell-based assays.

NCD38 Data Presentation

While the precise quantitative solubility of NCD38 in DMSO is not publicly available, the
following table summarizes the general solubility and storage recommendations for small
molecule inhibitors of this class when prepared in DMSO. Researchers should perform their
own solubility tests for optimal experimental conditions.
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Parameter

Recommendation

Source

Solvent

Dimethyl Sulfoxide (DMSO),
high purity (=99.7%)

General laboratory practice

Typical Stock Concentration

1-10 mM

[6]7]

Aliquot and store at -20°C or

Storage of Stock Solution -80°C to avoid repeated [81[9][10]
freeze-thaw cycles.
Typically stable for up to 3-6

) N months at -20°C. For long-term

Stock Solution Stability ] [10]
storage, -80°C is
recommended.
Should be kept low, typically <

) o 0.5%, to minimize cytotoxicity.

Final DMSO Concentration in ) )

A vehicle control with the same  [8][10]

Assay

final DMSO concentration is

essential.

Experimental Protocols
Protocol 1: Preparation of a 10 mM NCD38 Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NCD38 in DMSO. The

molecular weight of NCD38 is required for this calculation. While the exact molecular weight

can vary based on the specific salt form (e.g., TFA salt), for the purpose of this protocol, a

hypothetical molecular weight of 400 g/mol will be used for calculation examples. Researchers

must use the exact molecular weight provided on their product's certificate of analysis.

Materials:

o NCD38 powder

¢ Anhydrous, sterile DMSO (=99.7% purity)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator water bath
Procedure:
o Calculate the required mass of NCD38:
o To prepare 1 mL of a 10 mM stock solution:
» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
= Mass (mg) = 0.010 mol/L x 0.001 L x 400 g/mol x 1000 mg/g =4 mg
e Weighing NCD38:

o Under a chemical fume hood, carefully weigh out 4 mg of NCD38 powder using an
analytical balance and place it into a sterile microcentrifuge tube.

e Dissolving in DMSO:
o Add 1 mL of sterile DMSO to the microcentrifuge tube containing the NCD38 powder.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. A clear solution should be observed.

o If the compound does not readily dissolve, brief sonication in a water bath (5-10 minutes)
or gentle warming (up to 37°C) may be applied.[9]

» Aliquoting and Storage:

o Once fully dissolved, aliquot the 10 mM NCD38 stock solution into smaller, single-use
volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes. This minimizes the number of
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freeze-thaw cycles.

o Label the aliquots clearly with the compound name, concentration, date, and solvent.

o Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-
term storage (up to 6 months or longer).[8][10]

Protocol 2: Preparation of NCD38 Working Solution for
Cell-Based Assays

This protocol describes the dilution of the 10 mM NCD38 DMSO stock solution to a final
working concentration for treating cells in culture. It is crucial to maintain a low final
concentration of DMSO to avoid solvent-induced cytotoxicity.

Materials:

10 mM NCD38 stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:
o Determine the Final Working Concentration:
o For this example, the desired final concentration of NCD38 in the cell culture well is 1 uM.
 Serial Dilution (Recommended):

o Itis good practice to perform a serial dilution to avoid precipitation of the compound when
transferring from a high concentration of DMSO directly into an aqueous medium.[10]

o Step 1: Intermediate Dilution: Prepare a 100 uM intermediate solution by diluting the 10
mM stock solution 1:100 in cell culture medium.
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» Add 2 pL of the 10 mM NCD38 stock to 198 uL of sterile cell culture medium. Mix well
by gentle pipetting.

o Step 2: Final Dilution: Dilute the 100 uM intermediate solution to the final 1 uM working
concentration. For a final volume of 1 mL in a culture well, you would add 10 pL of the 100
MM intermediate solution to 990 uL of the cell suspension or medium in the well.

¢ Vehicle Control:

o Itis critical to include a vehicle control in your experiment. The vehicle control should
contain the same final concentration of DMSO as the wells treated with NCD38.

o To prepare the vehicle control for the example above, perform the same dilution steps with
DMSO that does not contain NCD38. The final DMSO concentration in both the treated
and vehicle control wells will be 0.01%.

e Cell Treatment:

o Add the final NCD38 working solution (or vehicle control) to your cell cultures and incubate
for the desired experimental duration.

Visualizations
Signaling Pathway of LSD1 Inhibition by NCD38
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Caption: Simplified signaling pathway of LSD1 inhibition by NCD38.

Experimental Workflow for NCD38 Preparation
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Stock Solution Preparation (10 mM)

1. Calculate Mass of NCD38

2. Weigh NCD38 Powder

3. Dissolve in DMSO
4. Vortex/Sonicate until Clear

5. Aliquot into Single-Use Tubes
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Caption: Experimental workflow for NCD38 preparation in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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